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Compound of Interest

Compound Name: Sulfadiazine

Cat. No.: B1682646

This technical guide provides a comprehensive overview of the core physicochemical
properties of sulfadiazine, an established sulfonamide antibiotic. The information is tailored for
researchers, scientists, and drug development professionals, offering quantitative data, detailed
experimental methodologies, and visual representations of key concepts to support research
and development activities.

Core Physicochemical Data

The fundamental physicochemical characteristics of sulfadiazine are crucial for understanding
its behavior in biological systems and for the design of effective drug delivery systems. These
properties influence its absorption, distribution, metabolism, and excretion (ADME) profile.

Property Value Reference

CAS Number 68-35-9 [LI21B1A151617108]
Molecular Formula C10H10N402S (1112161171
Molecular Weight 250.28 g/mol [1112116171

White or white-like, odorless,
Appearance crystalline powder. It may [1][9][10]

darken upon exposure to light.
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A summary of the key quantitative physicochemical properties of sulfadiazine is presented
below. These values are critical for computational modeling and predictive analysis in drug
development.

Parameter Value(s) Reference

_ _ 252-256 °C (with
Melting Point B [1][6]e][10]
decomposition)

253 °C (with decomposition) [1][5]111]

255.5 °C (with decomposition) [2]

pKa 6.3 [1][90111]
6.36 [2]
2.21 (Uncertain) [1][11]
6.8 (experimentally determined [12]
for the sulfonamide group)
LogP (Octanol/Water Partition
o -0.09 [2]
Coefficient)
-0.2 [2]
BCS Classification Class 4/3 [1][11]

Solubility Profile

The solubility of sulfadiazine is a critical factor influencing its bioavailability. It is characterized
by its low solubility in water, which can present challenges in formulation development.
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Condition Solubility Reference
Water at 25 °C 77 mg/L [2]

67.13 mg/L [1][11]

1:13,000 [LI09][11]

Water at 37 °C 1:8,100 [1][9][11]
Water at pH 5.5 (37 °C) 13 mg/100 ml [10]

Water at pH 7.5 (37 °C) 200 mg/100 mi [10]

Boiling Water 1:60 [1109]
Human Serum at 37 °C 1.620 [1]197[11]
Solvent Solubility Reference
Ethanol Slightly soluble [1109]
Approximately 0.3 mg/ml [3]

Acetone Slightly soluble [1109]
Chloroform Insoluble [1]09]

Ether Insoluble [1119]
Dimethyl Sulfoxide (DMSO) Soluble [11031[11]
Approximately 50 mg/mi [3]

Dimethyl Formamide (DMF) Approximately 50 mg/mi [3]

Dilute Mineral Acids Readily soluble [L11o011]

Sodium Hydroxide Solution

Readily soluble

[1]9]

Ammonia Solution

Readily soluble

[1]9]

Crystal Structure
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The solid-state properties of sulfadiazine are important for its stability and dissolution
characteristics. Sulfadiazine can exist in different crystalline forms, including solvates.[13] The
crystal structure of silver sulfadiazine, a common topical formulation, has been determined by
X-ray crystallography to be monoclinic, with the space group P21/c.[14] The sodium salt of
sulfadiazine also has a determined crystal structure.[15]

Mechanism of Action: Inhibition of Folic Acid
Synthesis

Sulfadiazine exerts its antibacterial effect by acting as a competitive inhibitor of the enzyme
dihydropteroate synthase (DHPS). This enzyme is essential for the synthesis of dihydrofolic
acid, a precursor to tetrahydrofolic acid, which is required for the synthesis of nucleic acids and
some amino acids in bacteria. By blocking this pathway, sulfadiazine prevents bacterial growth
and replication.[1][5][6][11]

p-Aminobenzoic Acid (PABA)

Nucleic Acid
Synthesis

Dihydropteroate PR Reductase . .
Synthase (DHPS) Dihydropteroic Acid Dihydrofolic Acid Tetrahydrofolic Acid

Dihydropteroate diphosphate

Click to download full resolution via product page
Sulfadiazine's competitive inhibition of DHPS.

Experimental Protocols

Accurate determination of physicochemical properties is fundamental to pharmaceutical
research. Below are outlines of common experimental methodologies.

A widely used method for determining the solubility of a compound is the static equilibrium
method.[16]
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Workflow for solubility determination.

Detailed Protocol:
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o Sample Preparation: An excess amount of sulfadiazine is added to a known volume of the
solvent in a sealed container.[16]

o Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,
24-72 hours) to ensure equilibrium is reached.[16]

o Phase Separation: The saturated solution is separated from the undissolved solid by
centrifugation or filtration.

» Quantification: The concentration of sulfadiazine in the clear supernatant is determined
using a suitable analytical technique, such as High-Performance Liquid Chromatography
(HPLC) or UV-Vis spectrophotometry.[16][17][18][19]

The acid dissociation constant (pKa) can be determined using various methods, including
potentiometric titration and chromatographic techniques.

Prepare a series of mobile

phases with varying pH

Inject Sulfadiazine onto an
RP-HPLC column

:

Measure the retention factor (k)
at each pH

'

Plot retention factor (k)
versus pH

Determine pKa from the
sigmoidal curve inflection point
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Workflow for pKa determination via chromatography.

Detailed Protocol (LC Method):

o Mobile Phase Preparation: A series of mobile phases with different pH values are prepared
using appropriate buffer systems. The organic modifier content (e.g., acetonitrile) is kept
constant.[20]

o Chromatographic Analysis: Sulfadiazine is injected into a reversed-phase HPLC system,
and its retention time is measured for each mobile phase pH.[20]

» Data Analysis: The retention factor (k) is calculated for each pH. A plot of k versus pH will
yield a sigmoidal curve. The pKa corresponds to the pH at the inflection point of this curve.
[20]

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is
commonly determined using the shake-flask method or calculated from chromatographic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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